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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B15558325 Get Quote

For researchers, scientists, and drug development professionals, the procurement of high-

purity, reliable analytical standards is a critical cornerstone of accurate and reproducible

experimental results. This technical guide provides an in-depth overview of the suppliers and

availability of the Pyrimethanil-d5 analytical standard, a deuterated internal standard essential

for precise quantification in mass spectrometry-based analyses.

This guide summarizes key specifications from various suppliers and presents a detailed,

synthesized experimental protocol for its application in pesticide residue analysis.

Supplier and Product Specifications
The following table provides a comparative summary of Pyrimethanil-d5 analytical standards

available from various suppliers. This information is crucial for selecting the most suitable

standard based on specific research requirements such as purity, isotopic enrichment, and

required quantity.
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Supplier
Product
Name

CAS
Number

Molecular
Weight

Isotopic
Enrichment/
Purity

Available
Formats &
Sizes

LGC

Standards

Pyrimethanil

D5 (phenyl

D5)

2118244-83-

8
204.28

98 atom % D,

min 98%

Chemical

Purity

Neat (10 mg)

C/D/N

Isotopes

Pyrimethanil-

d5 (phenyl-

d5)

2118244-83-

8
204.29 98 atom % D

Neat (5 mg,

10 mg)

Sigma-

Aldrich

(Merck)

Pyrimethanil-

(phenyl-d5)

PESTANAL®,

analytical

standard

2118244-83-

8
204.28 ≥98.0% (GC) Neat

MedchemExp

ress

Pyrimethanil-

d5

2118244-83-

8
204.28 99.0%

Neat (1 mg, 5

mg, 10 mg)

CymitQuimic

a

Pyrimethanil-

d5 (phenyl-

d5)

2118244-83-

8
204.29 98 atom % D

Neat (5 mg,

10 mg)

Clearsynth
Pyrimethanil-

d5

2118244-83-

8
204.29 >95% (HPLC)

Neat (Inquire

for sizes)

A Chemtek

Pyrimethanil-

d5 Solution in

Acetonitrile

2118244-83-

8
204.29 98+%

100 µg/mL

Solution

Chiron

Pyrimethanil-

d5 (phenyl-

d5)

53112-28-0

(unlabelled)
204.29 Not specified

100 µg/mL in

Acetonitrile (1

mL)

The Role of Pyrimethanil-d5 in Isotope Dilution
Mass Spectrometry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15558325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyrimethanil-d5 serves as an ideal internal standard for the quantitative analysis of its non-

labeled counterpart, pyrimethanil, a widely used anilinopyrimidine fungicide. The principle

behind its use is isotope dilution mass spectrometry (IDMS). In this technique, a known quantity

of the deuterated standard is added to a sample at the beginning of the analytical process.

Because Pyrimethanil-d5 is chemically identical to pyrimethanil, it experiences the same

variations during sample preparation, extraction, and analysis, including any loss of analyte or

fluctuations in instrument response.

The mass spectrometer can differentiate between the analyte and the heavier internal

standard. By measuring the ratio of the native analyte to the deuterated standard, precise

quantification can be achieved, as this ratio remains constant regardless of sample-specific

matrix effects or procedural inconsistencies.
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Sample Preparation

LC-MS/MS Analysis

Sample Collection
(e.g., Soil, Water, Wine)

Spike with known amount
of Pyrimethanil-d5 (Internal Standard)

Early Addition

Extraction
(e.g., Acetonitrile Extraction)

Sample Cleanup
(e.g., Dispersive SPE)

UPLC/HPLC Separation
(e.g., C18 column)

Mass Spectrometry Detection
(MRM Mode)

Quantification

Ratio of Analyte to Internal Standard

Accurate Concentration
of Pyrimethanil

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard & Sample Prep

Instrumental Analysis
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To cite this document: BenchChem. [Pyrimethanil-d5 Analytical Standard: A Technical Guide
to Suppliers and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558325#supplier-and-availability-of-pyrimethanil-
d5-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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